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Compound of Interest

Compound Name:
2-Carbamoylpyridine-3-carboxylic

acid

Cat. No.: B186363 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a clear, step-by-step guide for the safe disposal of 2-
Carbamoylpyridine-3-carboxylic acid (CAS Number: 5860-70-8), ensuring compliance with

general safety standards.

Hazard and Precautionary Summary
While a comprehensive Safety Data Sheet (SDS) for 2-Carbamoylpyridine-3-carboxylic acid
is not readily available, information for structurally similar compounds and general chemical

safety principles dictate a cautious approach. The available information suggests that this

compound should be handled as a potentially hazardous substance.
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Hazard Statement Precautionary Statement

H316: Causes mild skin irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H320: Causes eye irritation
P271: Use only outdoors or in a well-ventilated

area.

H335: May cause respiratory irritation
P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Step-by-Step Disposal Protocol
Adherence to the following procedures is essential for the safe disposal of 2-
Carbamoylpyridine-3-carboxylic acid and its contaminated containers.

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Waste Collection:

Collect waste 2-Carbamoylpyridine-3-carboxylic acid in a designated, properly labeled,

and sealable container.
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Do not mix this waste with other chemical waste unless compatibility is certain.

Keep the waste container closed except when adding waste.

Container Labeling:

Clearly label the waste container as "Hazardous Waste."

Include the full chemical name: "2-Carbamoylpyridine-3-carboxylic acid."

Indicate the primary hazards (e.g., "Irritant").

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Liquid waste containers should be kept in secondary containment to prevent spills.

Disposal:

The primary disposal method is to transfer the waste to an approved and licensed

hazardous waste disposal facility.[1][2][3][4][5]

Do not dispose of 2-Carbamoylpyridine-3-carboxylic acid down the drain or in the

regular trash.[2][6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Empty Containers:

Handle empty containers that have not been properly decontaminated as you would the

chemical itself.

Triple-rinse the container with a suitable solvent. The rinsate should be collected and

disposed of as hazardous waste.

After decontamination, the container can be disposed of in accordance with institutional

protocols.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Carbamoylpyridine-3-carboxylic acid.

Start: Have 2-Carbamoylpyridine-
3-carboxylic acid waste

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect waste in a
labeled, sealed container

Store in a designated
secure area

Arrange for pickup by a
licensed waste disposal service

Do NOT pour down
the drain or discard in trash

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Carbamoylpyridine-3-carboxylic acid.

This information is intended as a guide and should be supplemented by a thorough review of

your institution's specific safety and disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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